3-(4-Bromophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one

• IUPAC Name: 3-(4-bromophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C10H10BrNO3/c11-7-1-3-8(4-2-7)12-5-9(6-13)15-10(12)14/h1-4,9,13H,5-6H2
• InChI Key: YVHKIBHMVGVOTH-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC=C(C=C2)Br)CO
• Molecular Formula: C10H10BrNO3
• DSSTOX Substance ID: DTXSID001223970
• Molecular Weight: 272.09 g/mol
• CAS RN: 885951-58-6

Description

3-(4-bromophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one, also known as BHMO, is an organic compound belonging to the oxazolidinone family of heterocyclic compounds. It is a versatile building block for the synthesis of a wide range of molecules, including pharmaceuticals, agrochemicals, and materials. BHMO has been studied for its potential applications in organic synthesis and medicinal chemistry.

Scientific Research Applications

3-(4-Bromophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one has been studied for its potential applications in organic synthesis and medicinal chemistry. It has been used as a building block for the synthesis of a wide range of molecules, including pharmaceuticals, agrochemicals, and materials. This compound has also been used as a starting material for the synthesis of biologically active compounds such as inhibitors of monoamine oxidase, as well as for the synthesis of drugs for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one is not yet fully understood. It is believed that this compound acts as an inhibitor of monoamine oxidase, which is an enzyme involved in the metabolism of neurotransmitters in the brain. This compound also has been shown to have an inhibitory effect on the activity of other enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully elucidated. However, studies have shown that this compound has an inhibitory effect on the activity of monoamine oxidase, cyclooxygenase, and lipoxygenase. In addition, this compound has been shown to have an anti-inflammatory effect in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Bromophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one in laboratory experiments include its low cost and availability, its high reactivity, and its versatility as a building block for the synthesis of a wide range of molecules. However, the use of this compound in laboratory experiments is limited by its potential toxicity and its instability in the presence of strong bases and acids.

Future Directions

The potential applications of 3-(4-Bromophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one are vast and varied. Future research should focus on further elucidating the biochemical and physiological effects of this compound, as well as exploring its potential as a starting material for the synthesis of drugs for the treatment of cancer and other diseases. Additionally, research should focus on improving the synthesis methods for this compound and developing new methods for the synthesis of molecules containing this compound. Finally, research should focus on exploring the potential of this compound as a building block for the synthesis of materials and agrochemicals.

Synthesis Methods

3-(4-Bromophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one can be synthesized through a variety of methods, including a three-step synthesis process. This process begins with the reaction of 4-bromophenol with ethyl chloroformate to form the ethyl ester of 4-bromophenol. This is then treated with sodium hydroxide to form 4-bromophenolate, which is then reacted with hydroxymethylenebisphosphonate to form this compound. Other methods for the synthesis of this compound include a one-step synthesis from 4-bromophenol and hydroxymethylenebisphosphonate, as well as a two-step synthesis from 4-bromophenol and diethyl oxalate.